Desmethyl Metsulfuron-methyl
Desmethyl Metsulfuron-methyl
Brand Name:
Vulcanchem
CAS No.:
126312-31-0
VCID:
VC0144047
InChI:
InChI=1S/C13H13N5O6S/c1-7-14-11(16-12(20)15-7)17-13(21)18-25(22,23)9-6-4-3-5-8(9)10(19)24-2/h3-6H,1-2H3,(H3,14,15,16,17,18,20,21)
SMILES:
CC1=NC(=O)N=C(N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC
Molecular Formula:
C13H13N5O6S
Molecular Weight:
367.34 g/mol
Desmethyl Metsulfuron-methyl
CAS No.: 126312-31-0
Reference Standards
VCID: VC0144047
Molecular Formula: C13H13N5O6S
Molecular Weight: 367.34 g/mol
| CAS No. | 126312-31-0 |
|---|---|
| Product Name | Desmethyl Metsulfuron-methyl |
| Molecular Formula | C13H13N5O6S |
| Molecular Weight | 367.34 g/mol |
| IUPAC Name | methyl 2-[(6-methyl-4-oxo-1H-1,3,5-triazin-2-yl)carbamoylsulfamoyl]benzoate |
| Standard InChI | InChI=1S/C13H13N5O6S/c1-7-14-11(16-12(20)15-7)17-13(21)18-25(22,23)9-6-4-3-5-8(9)10(19)24-2/h3-6H,1-2H3,(H3,14,15,16,17,18,20,21) |
| Standard InChIKey | XCRRTPZSEWGCGA-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC(=O)N=C(N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC |
| SMILES | CC1=NC(=O)N=C(N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC |
| Canonical SMILES | CC1=NC(=O)N=C(N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC |
| Synonyms | 2-[[[[(3,4-Dihydro-6-methyl-4-oxo-1,3,5-triazin-2-yl)amino]carbonyl]amino]sulfonyl]benzoic Acid Methyl Ester; 2-[[[[(1,4-Dihydro-6-methyl-4-oxo-1,3,5-triazin-2-yl)_x000B_amino]carbonyl]amino]sulfonyl]benzoic Acid Methyl Ester; |
| PubChem Compound | 15793171 |
| Last Modified | Nov 09 2021 |
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